3-(5-Bromo-2-formyl-4-imidazolyl)benzonitrile
Overview
Description
MFCD33022608 is a chemical compound with unique properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to be used in a wide range of chemical reactions and processes.
Preparation Methods
The synthesis of MFCD33022608 involves several steps, including the selection of appropriate starting materials and the use of specific reaction conditions. The synthetic routes typically involve the formation of key intermediates, which are then converted into the final product through a series of chemical reactions. Industrial production methods for MFCD33022608 often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
MFCD33022608 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can lead to the formation of substituted products.
Scientific Research Applications
MFCD33022608 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is used in the study of biochemical pathways and molecular interactions. In medicine, MFCD33022608 is investigated for its potential therapeutic effects and its role in drug development. In industry, it is used in the production of various chemicals and materials.
Mechanism of Action
The mechanism of action of MFCD33022608 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and biochemical pathways, resulting in the desired therapeutic or industrial outcomes.
Comparison with Similar Compounds
MFCD33022608 is unique compared to other similar compounds due to its specific chemical structure and properties. Similar compounds include those with related chemical structures or functional groups. MFCD33022608 stands out due to its stability, reactivity, and versatility in various applications.
Conclusion
MFCD33022608 is a valuable compound with a wide range of applications in scientific research and industry. Its unique properties make it a versatile reagent in chemical reactions and a promising candidate for further research and development.
Properties
Molecular Formula |
C11H6BrN3O |
|---|---|
Molecular Weight |
276.09 g/mol |
IUPAC Name |
3-(5-bromo-2-formyl-1H-imidazol-4-yl)benzonitrile |
InChI |
InChI=1S/C11H6BrN3O/c12-11-10(14-9(6-16)15-11)8-3-1-2-7(4-8)5-13/h1-4,6H,(H,14,15) |
InChI Key |
FPWOLFAFVNBJIL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)C2=C(NC(=N2)C=O)Br)C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
